Cas no 2039-88-5 (1-bromo-2-ethenylbenzene)

• Product Name: 1-bromo-2-ethenylbenzene
• CAS No: 2039-88-5
• MF: C₈H₇Br
• MW: 183.045181512833
• MDL: MFCD00000076
• CID: 42347
• PubChem ID: 24848066
• Update Time: 2025-09-27

1-bromo-2-ethenylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromostyrene
• 2-Bromostyrene (stabilized with TBC)
• 2-Bromostyrene (o-Bromostyrene)
• o-Bromostyrene
• 1-bromo-2-ethenylbenzene
• 2-BROMOSTYRENE,STAB.
• 2-Bromostyrolene
• 2-Br-styrene
• bromostyrene
• o-Bromostyrol
• o-Bromovinylbenzene
• styrene,2-bromo
• Styrene,o-bromo
• trans-2-bromostyrene
• 1-Bromo-2-vinylbenzene
• Benzene, 1-bromo-2-ethenyl-
• 9A96GP6Z5D
• SSZOCHFYWWVSAI-UHFFFAOYSA-N
• Styrene, o-bromo-
• 1-bromo-2-vinyl-benzene
• Bromstyrol
• 2-Bromo-styrene
• PubChem23975
• 2-bromo-1-vinylbenzene
• 1-bromo-2-vinyl benzene
• 1-Bromo-2-vinylbenzene #
• KSC490I6T
• 1-bromanyl-2-ethenyl-benzene
• ARKPHARMLTD A
• 2-VINYLPHENYL BROMIDE
• 2-Bromostyrene, contains 0.1% 3,5-di-tert-butylcatechol as inhibitor, 97%
• W-206511
• InChI=1/C8H7Br/c1-2-7-5-3-4-6-8(7)9/h2-6H,1H
• UNII-9A96GP6Z5D
• CHEMBL1890855
• SY017137
• CS-W017069
• FT-0602612
• 2039-88-5
• F2189-0075
• AKOS005257810
• A814531
• o -Bromovinylbenzene
• NCGC00164055-01
• NS00004486
• B2355
• F12180
• EC 603-094-7
• 125904-11-2
• MFCD00000076
• 2-Bromostyrene (Stabilised with TBC)
• Q27272268
• DTXSID8040777
• EINECS 218-027-3
• EN300-60999
• SCHEMBL50072
• J7.858A
• RS-1008
• AMY40223
• DB-045204
• FB19333
• 1-Bromo-2-ethenylbenzene;1-Bromo-2-vinylbenzene;2-Vinyl-1-bromobenzene

• MDL： MFCD00000076
• Inchi： 1S/C8H7Br/c1-2-7-5-3-4-6-8(7)9/h2-6H,1H2
• InChI Key： SSZOCHFYWWVSAI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C=C
• BRN： 2323537

Computed Properties

• Exact Mass: 181.97300
• Monoisotopic Mass: 181.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.46 g/mL at 25 °C(lit.)
• Melting Point: -53°C(lit.)
• Boiling Point: 61°C/3mmHg(lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.592(lit.)
• Solubility: Miscible with methanol.
• PSA: 0.00000
• LogP: 3.09210
• Sensitiveness: Sensitive to heat
• Solubility: Not determined

1-bromo-2-ethenylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons